Cas no 55417-50-0 (2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester)

2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester structure
55417-50-0 structure
Product Name:2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester
CAS No:55417-50-0
MF:C12H9Cl2NO2
MW:270.111361265183
CID:367808
PubChem ID:5715115
Update Time:2025-04-19

2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-cyano-3-(3,4-dichlorophenyl)-, ethyl ester
    • ethyl 2-cyano-3-(3,4-dichlorophenyl)acrylate
    • ethyl 2-cyano-3-(3,4-dichlorophenyl)prop-2-enoate
    • ethyl (2E)-2-cyano-3-(3,4-dichlorophenyl)prop-2-enoate
    • ethyl (2Z)-2-cyano-3-(3,4-dichlorophenyl)prop-2-enoate
    • 2-Cyano-3-(3,4-dichloro-phenyl)-acrylic acid ethyl ester
    • 55417-50-0
    • ethyl (E)-2-cyano-3-(3,4-dichlorophenyl)prop-2-enoate
    • CCG-237677
    • NSC 121837
    • SCHEMBL15082797
    • BAGNYLHFEFULOF-WEVVVXLNSA-N
    • ethyl (2E)-3-(3,4-dichlorophenyl)-2-cyanoprop-2-enoate
    • MFCD00087072
    • AS-5975
    • EINECS 259-629-6
    • 2-cyano-3-(3,4-dichlorophenyl)-acrylic acid ethyl ester
    • 2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester
    • Inchi: 1S/C12H9Cl2NO2/c1-2-17-12(16)9(7-15)5-8-3-4-10(13)11(14)6-8/h3-6H,2H2,1H3/b9-5+
    • InChI Key: BAGNYLHFEFULOF-WEVVVXLNSA-N
    • SMILES: ClC1=C(C=CC(/C=C(\C#N)/C(=O)OCC)=C1)Cl

Computed Properties

  • Exact Mass: 269.00117
  • Monoisotopic Mass: 269.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 50.1A^2

Experimental Properties

  • Density: 1.347
  • Boiling Point: 404.2°C at 760 mmHg
  • Flash Point: 198.2°C
  • Refractive Index: 1.586
  • PSA: 50.09
  • LogP: 3.46348

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